Cas no 26864-98-2 (Piperazine,2-methyl-1-pentyl-)

Piperazine,2-methyl-1-pentyl- structure
Piperazine,2-methyl-1-pentyl- structure
Product Name:Piperazine,2-methyl-1-pentyl-
CAS No:26864-98-2
MF:C10H22N2
MW:170.295082569122
MDL:MFCD16301349
CID:250163
PubChem ID:45099546
Update Time:2025-04-19

Piperazine,2-methyl-1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,2-methyl-1-pentyl-
    • 2-methyl-1-pentylpiperazine
    • Piperazine, 2-methyl-1-pentyl- (8CI,9CI)
    • DTXSID60667951
    • Piperazine,2-methyl-1-pentyl-(8ci,9ci)
    • SCHEMBL3103755
    • AKOS011966058
    • 26864-98-2
    • MFCD16301349
    • MDL: MFCD16301349
    • Inchi: 1S/C10H22N2/c1-3-4-5-7-12-8-6-11-9-10(12)2/h10-11H,3-9H2,1-2H3
    • InChI Key: DIDIZEYCFFEWMB-UHFFFAOYSA-N
    • SMILES: N1(CCCCC)CCNCC1C

Computed Properties

  • Exact Mass: 170.17846
  • Monoisotopic Mass: 170.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 15.27

Piperazine,2-methyl-1-pentyl- Pricemore >>

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